N-phenyl-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride
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Description
N-phenyl-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine hydrochloride is a useful research compound. Its molecular formula is C17H23ClN6 and its molecular weight is 346.86. The purity is usually 95%.
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Scientific Research Applications
Kinase Inhibition
Research has highlighted the potential of N-phenyl-4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-amine derivatives in the development of Src kinase inhibitors, which play a significant role in tumor growth inhibition. One such compound demonstrated activity in human tumor cell lines and animal models, showcasing its therapeutic potential in oncology (Noronha et al., 2007). Further pharmacokinetic studies on similar compounds have revealed insights into their metabolic pathways, enhancing our understanding of their bioavailability and systemic clearance, which is crucial for their development as oral cancer therapeutics (Hu et al., 2007).
Drug Delivery Systems
In the context of drug delivery, derivatives of 1,3,5-triazine have been utilized for encapsulating lipophilic molecules, enhancing their solubility and bioavailability. A study demonstrated the use of a metalla-cage to encapsulate pyrenyl derivatives, which showed increased cytotoxicity against cancer cells, indicating a promising approach for cancer treatment (Mattsson et al., 2010).
Material Synthesis
In the field of materials science, the structural versatility of 1,3,5-triazine derivatives has been exploited for synthesizing novel fluorescent and electrochromic materials. These materials exhibit promising properties for applications in sensing, imaging, and electrochromic devices, demonstrating the compound's utility beyond pharmaceuticals (Ak et al., 2006; Yan et al., 2007).
Properties
IUPAC Name |
N-phenyl-4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6.ClH/c1-2-8-14(9-3-1)18-15-19-16(22-10-4-5-11-22)21-17(20-15)23-12-6-7-13-23;/h1-3,8-9H,4-7,10-13H2,(H,18,19,20,21);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCIXFRBHPRYKPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=NC(=NC(=N2)NC3=CC=CC=C3)N4CCCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.